molecular formula C14H10Cl2O2 B290969 4-Chlorophenyl(4-chlorophenyl)acetate

4-Chlorophenyl(4-chlorophenyl)acetate

Cat. No.: B290969
M. Wt: 281.1 g/mol
InChI Key: NTJKTOWZWRHAKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Such compounds are typically ester derivatives of acetic acid, modified with aromatic chlorinated substituents to enhance biological activity or physicochemical stability.

Properties

Molecular Formula

C14H10Cl2O2

Molecular Weight

281.1 g/mol

IUPAC Name

(4-chlorophenyl) 2-(4-chlorophenyl)acetate

InChI

InChI=1S/C14H10Cl2O2/c15-11-3-1-10(2-4-11)9-14(17)18-13-7-5-12(16)6-8-13/h1-8H,9H2

InChI Key

NTJKTOWZWRHAKB-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1CC(=O)OC2=CC=C(C=C2)Cl)Cl

Canonical SMILES

C1=CC(=CC=C1CC(=O)OC2=CC=C(C=C2)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Methyl 4-Chlorophenylacetate (CAS: 52449-43-1)

  • Molecular Formula : C₉H₉ClO₂
  • Key Properties :
    • Used as an intermediate in pharmaceuticals and agrochemicals .
    • Exhibits lower volatility compared to ethyl esters due to shorter alkyl chains.
  • Applications : Found in syntheses of glycopyrronium bromide, a muscarinic antagonist .

Ethyl 4-Chlorophenylacetate (CAS: 14062-24-9)

  • Molecular Formula : C₁₀H₁₁ClO₂
  • Key Properties: Higher lipophilicity than methyl analogs, enhancing membrane permeability . Synthesized via esterification of 4-chlorophenylacetic acid with ethanol .
  • Biological Activity : Demonstrated in β-cyclodextrin complexes for controlled drug release, though ethyl esters may show reduced activity compared to free acids .

Ethyl 2-[5-(4-Chlorophenyl)-2-methyl-1H-Imidazole-4-yl] Acetate

  • Molecular Formula : C₁₄H₁₅ClN₂O₂
  • Key Properties: Exhibits potent inhibition of sirtuin isoforms (Sirt1, Sirt2, Sirt6) in non-small cell lung cancer (NSCLC) cells . Superior docking scores (Glide score: -8.2) and stability in molecular dynamics simulations compared to non-chlorinated imidazole derivatives . IC₅₀ values: 12.3 µM (A549 cells) and 14.7 µM (NCI-H460 cells) .

Isopropyl 2-Bromo-2-(4-chlorophenyl)acetate

  • Molecular Formula : C₁₁H₁₂BrClO₂
  • Key Properties: Bromine substitution introduces steric and electronic effects, altering reactivity in nucleophilic substitutions .

Ethyl {[3-(4-Chlorophenyl)-4-oxo-4H-chromen-7-yl]oxy}acetate

  • Molecular Formula : C₁₉H₁₅ClO₅
  • Key Properties :
    • Chromen-4-one core enhances π-π stacking interactions, relevant in DNA intercalation or enzyme inhibition .
    • Studied for anti-inflammatory and anticancer applications, though specific activity data are pending .

Comparative Analysis Table

Compound Name Molecular Formula Key Features Biological Activity/Applications Reference ID
Methyl 4-Chlorophenylacetate C₉H₉ClO₂ Short alkyl chain; low volatility Pharmaceutical intermediate
Ethyl 4-Chlorophenylacetate C₁₀H₁₁ClO₂ High lipophilicity; β-cyclodextrin complexes Drug delivery systems
Ethyl Imidazole-Chlorophenyl Acetate C₁₄H₁₅ClN₂O₂ Sirtuin inhibition; NSCLC cell line activity Anticancer therapeutics
Isopropyl Bromo-Chlorophenyl Acetate C₁₁H₁₂BrClO₂ Bromine substitution; liquid form Pesticide intermediate
Ethyl Chromenyl-Chlorophenyl Acetate C₁₉H₁₅ClO₅ Chromen-4-one core; π-π interactions Potential anti-inflammatory agent

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.